N-(5-chloro-2-methoxyphenyl)-2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-5-ethyl-4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-2-[2-(3,5-dimethylpyrazol-1-yl)-5-ethyl-4-methyl-6-oxopyrimidin-1-yl]acetamide
• InChI: InChI=1S/C21H24ClN5O3/c1-6-16-14(4)23-21(27-13(3)9-12(2)25-27)26(20(16)29)11-19(28)24-17-10-15(22)7-8-18(17)30-5/h7-10H,6,11H2,1-5H3,(H,24,28)
• InChI Key: VHGRMHOCLFWYAX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=C(N(C1=O)CC(=O)NC2=C(C=CC(=C2)Cl)OC)N3C(=CC(=N3)C)C)C
• Molecular Formula: C21H24ClN5O3
• Molecular Weight: 429.9 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-5-ethyl-4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide is a useful research compound. Its molecular formula is C21H24ClN5O3 and its molecular weight is 429.91. The purity is usually 95%.
BenchChem offers high-quality N-(5-chloro-2-methoxyphenyl)-2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-5-ethyl-4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-chloro-2-methoxyphenyl)-2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-5-ethyl-4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Herbicide Action and Plant Biochemistry

Chloroacetamide Herbicides : Chloroacetamide derivatives, such as alachlor and metolachlor, are studied for their selective herbicidal action against annual grasses and broad-leaved weeds in various crops. These compounds inhibit fatty acid synthesis in algae and plants, providing insights into the biochemical mechanisms of herbicide action and plant resistance (Weisshaar & Böger, 1989).

Radiopharmaceuticals and Imaging

Radioligand Development for PET Imaging : Research on 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, including compounds like DPA-714, focuses on developing selective radioligands for imaging the translocator protein (18 kDa) using positron emission tomography (PET). These compounds are synthesized with fluorine-18 for in vivo imaging of inflammation and neurodegeneration (Dollé et al., 2008).

Anticancer Research

Novel Anticancer Compounds : The synthesis and in vitro cytotoxic activity of certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives have been explored. Some compounds exhibited appreciable growth inhibition against a panel of cancer cell lines, indicating potential as anticancer agents (Al-Sanea et al., 2020).